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Compound of Interest

Compound Name: 1,4-Dichlorohexane
CAS No.: 50635-35-3
Cat. No.: B3142468
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1,4-
dichlorohexane, a halogenated alkane of interest in various chemical research and
development sectors. Due to the limited availability of experimentally derived public data, this
document focuses on predicted spectroscopic information for tH NMR, 13C NMR, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS). These predictions are generated using
established algorithms and provide valuable insights into the structural characterization of this
molecule.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 1,4-dichlorohexane.
These values are calculated based on computational models and should be considered as
estimations.

Table 1: Predicted *"H NMR Spectral Data (CDCIs, 400
MH2z)
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~4.15 Multiplet 1H H-4

~3.65 Triplet 2H H-1

~2.0-1.8 Multiplet 4H H-2, H-5

~1.7-15 Multiplet 4H H-3, H-6

Table 2: Predicted **C NMR Spectral Data (CDCls, 100

MHZz)
Chemical Shift (ppm) Assignment
~65.0 C-4
~45.0 C-1
~35.0 C-5
~30.0 C-3
~28.0 C-2
~25.0 C-6

Table 3: licted Infrared (IR) Al . |

Wavenumber (cm—?) Intensity Assignment
2960-2850 Strong C-H Stretch (alkane)
1470-1430 Medium C-H Bend (alkane)
750-650 Strong C-CI Stretch

Table 4: Predicted Mass Spectrometry Fragmentation
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miz Relative Abundance Proposed Fragment
154/156/158 Low [M]* (Molecular lon)
119/121 Medium [M-CIJ*

93/95 High [CaHsCI]*

62/64 Medium [CsHsCI*

55 High [CaH7]*

41 High [CsHs]*

Experimental Protocols

While specific experimental protocols for 1,4-dichlorohexane are not readily available, the
following are generalized methodologies for obtaining spectroscopic data for similar liquid-
phase organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

o Dissolve approximately 5-10 mg of 1,4-dichlorohexane in 0.6-0.7 mL of a deuterated
solvent (e.g., chloroform-d, CDCls).

o Transfer the solution to a 5 mm NMR tube.

e Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already
present in the solvent.

H NMR Acquisition:
e Spectrometer: 400 MHz or higher field instrument.
e Pulse Sequence: Standard single-pulse sequence.

e Number of Scans: 16-32

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3142468/docs?utm_src=pdf-body#spectroscopic-analysis-of-1-4-dichlorohexane-a-technical-guide
https://www.benchchem.com/product/b3142468/docs?utm_src=pdf-body#spectroscopic-analysis-of-1-4-dichlorohexane-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3142468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Relaxation Delay: 1-2 seconds

e Spectral Width: 0-10 ppm

13C NMR Acquisition:

Spectrometer: 100 MHz or corresponding frequency for the *H field.

Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

Number of Scans: 1024 or more, depending on sample concentration.

Relaxation Delay: 2-5 seconds

Spectral Width: 0-80 ppm

Infrared (IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):
e Ensure the ATR crystal is clean.
e Place a single drop of neat 1,4-dichlorohexane directly onto the crystal.

Data Acquisition (FT-IR):

Method: Fourier Transform Infrared (FT-IR) Spectroscopy.

Mode: Attenuated Total Reflectance (ATR).

Scans: 16-32 scans.

Resolution: 4 cm~1.

Spectral Range: 4000-400 cm™1,

Mass Spectrometry (MS)

Sample Introduction (Gas Chromatography-Mass Spectrometry - GC-MS):
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e Prepare a dilute solution of 1,4-dichlorohexane in a volatile organic solvent (e.g.,
dichloromethane or hexane).

 Inject a small volume (e.g., 1 pL) into the GC inlet.

GC Conditions (Example):

Column: Standard non-polar capillary column (e.g., DB-5ms).

Inlet Temperature: 250 °C.

Oven Program: Start at 50 °C, hold for 1 minute, ramp to 250 °C at 10 °C/min.

Carrier Gas: Helium.

MS Conditions (Electron lonization - El):

lonization Mode: Electron lonization (EI).

lonization Energy: 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 35-200.

Visualizations

The following diagrams illustrate the logical workflow for spectroscopic analysis and a potential
fragmentation pathway for 1,4-dichlorohexane in mass spectrometry.
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Caption: Workflow for Spectroscopic Analysis.

Col [CaHsCI)*
R m/z = 93/95
[CeH12Cl2]+ -CI ; [CeH12CI]* /
m/z = 154/156/158 m/z = 119/121 ﬂ»
[C3HsCI*
mi/z = 76/78

Click to download full resolution via product page

Caption: Key Mass Spec Fragmentation Pathways.

» To cite this document: BenchChem. [Spectroscopic Analysis of 1,4-Dichlorohexane: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3142468/docs#spectroscopic-analysis-of-1-4-
dichlorohexane-a-technical-guide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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